(s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol

• Molecular Formula: C10H14BrNO3
• Molecular Weight: 276.13 g/mol
• IUPAC Name: (2S)-2-amino-2-(2-bromo-4,5-dimethoxyphenyl)ethanol
• InChI: InChI=1S/C10H14BrNO3/c1-14-9-3-6(8(12)5-13)7(11)4-10(9)15-2/h3-4,8,13H,5,12H2,1-2H3/t8-/m1/s1
• InChI Key: XKDHZTDZZNWGEX-MRVPVSSYSA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)[C@@H](CO)N)Br)OC
• Canonical SMILES: COC1=C(C=C(C(=C1)C(CO)N)Br)OC

Description

(s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol is a chemical compound that belongs to the class of phenethylamines This compound is characterized by the presence of an amino group, a bromo substituent, and two methoxy groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol typically involves the following steps:

Bromination: The starting material, 4,5-dimethoxyphenylacetic acid, is brominated using bromine in the presence of a suitable solvent to introduce the bromo substituent at the 2-position.

Reduction: The resulting bromo compound is then reduced to the corresponding alcohol using a reducing agent such as lithium aluminum hydride (LAH).

Industrial Production Methods

Industrial production of (s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups present in the compound.

Substitution: The bromo substituent can be replaced with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LAH) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenethylamines with different functional groups.

Scientific Research Applications

(s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological systems.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (s)-2-Amino-2-(2-bromo-4,5-dimethoxyphenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter receptors, enzymes, or other proteins, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

2-Amino-2-(2-chloro-4,5-dimethoxyphenyl)ethan-1-ol: Similar structure with a chloro substituent instead of bromo.

2-Amino-2-(2-iodo-4,5-dimethoxyphenyl)ethan-1-ol: Similar structure with an iodo substituent instead of bromo.